Cas no 187100-75-0 (Coenzyme A,S-tetradecanoate, lithium salt (9CI))

• Product Name: Coenzyme A,S-tetradecanoate, lithium salt (9CI)
• CAS No: 187100-75-0
• MF: C₃₅H₅₈Li₄N₇O₁₇P₃S
• MW: 1001.62201070786
• CID: 114962
• PubChem ID: 118855984
• Update Time: 2025-04-18

Coenzyme A,S-tetradecanoate, lithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-tetradecanoate, lithium salt (9CI)
• n-Tetradecanoyl Coenzyme A lithium salt
• MYRISTOYL COENZYME A, LITHIUM
• myristoyl coenzyme a lithium salt
• MYRISTOYL COENZYME A C14:0 LITHIUM SALT
• N-TETRADECANOYL COENZYME A LITHIUM SALT
• Coenzyme A S-tetradecanoate lithium salt
• coenzyme A myristoyl derivative (C14:0), lithium salt
• tetralithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-tetradecanoylsulfanylethylamino)propyl]amino]butoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] phosphate
• 187100-75-0
• MYRISTOYL COENZYME A C14

• Inchi： 1S/C35H62N7O17P3S.4Li/c1-4-5-6-7-8-9-10-11-12-13-14-15-26(44)63-19-18-37-25(43)16-17-38-33(47)30(46)35(2,3)21-56-62(53,54)59-61(51,52)55-20-24-29(58-60(48,49)50)28(45)34(57-24)42-23-41-27-31(36)39-22-40-32(27)42;;;;/h22-24,28-30,34,45-46H,4-21H2,1-3H3,(H,37,43)(H,38,47)(H,51,52)(H,53,54)(H2,36,39,40)(H2,48,49,50);;;;/q;4*+1/p-4/t24-,28-,29-,30+,34-;;;;/m1..../s1
• InChI Key： DMIGQCYHWKIMOK-RUVUOEETSA-J
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])[O-])O)=O)=O)C(CCCCCCCCCCCCC)=O.[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 977.31396
• Monoisotopic Mass: 1001.3462893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 67
• Rotatable Bond Count: 31
• Complexity: 1560
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 400Ų

Experimental Properties

• PSA: 363.63

Coenzyme A,S-tetradecanoate, lithium salt (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C